Cas no 24270-67-5 (1,1,3-Trifluoropropane)

• Product Name: 1,1,3-Trifluoropropane
• CAS No: 24270-67-5
• MF: C₃H₅F₃
• MW: 98.0670115947723
• MDL: MFCD07784186
• CID: 274885
• PubChem ID: 12927177
• Update Time: 2025-07-19

1,1,3-Trifluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,3-trifluoro-
• 1,1,3-TRIFLUOROPROPANE
• PC7926
• Propane,1,1,3-trifluoro
• C3H5F3
• MFCD07784186
• A817185
• AKOS006345247
• 1,3,3-t rifluoropropane
• GQSMEOJGQJMOHA-UHFFFAOYSA-N
• 24270-67-5
• DTXSID20513167
• 1,1,3-Trifluoropropane

• MDL： MFCD07784186
• Inchi： 1S/C3H5F3/c4-2-1-3(5)6/h3H,1-2H2
• InChI Key： GQSMEOJGQJMOHA-UHFFFAOYSA-N
• SMILES： FC(CCF)F

Computed Properties

• Exact Mass: 98.03430
• Monoisotopic Mass: 98.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.182
• Melting Point: -148.8°C (estimate)
• Boiling Point: 45
• Flash Point: °C
• Refractive Index: 1.309
• PSA: 0.00000
• LogP: 1.61110

1,1,3-Trifluoropropane Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,3-Trifluoropropane

Introduction to 1,1,3-Trifluoropropane (CAS No. 24270-67-5) in Modern Chemical Research

1,1,3-Trifluoropropane, identified by the chemical abstracts service number 24270-67-5, is a fluorinated hydrocarbon that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound, characterized by a trifluoromethyl group at the 1-position and a fluorine atom at the 3-position of a propane backbone, exhibits distinct physicochemical characteristics that make it a valuable building block in synthetic chemistry and material science.

The molecular structure of 1,1,3-Trifluoropropane (CAS No. 24270-67-5) imparts a high degree of electron-withdrawing power through the presence of fluorine atoms, which are known for their ability to enhance the reactivity and stability of organic molecules. This feature has been exploited in various applications, including the development of novel pharmaceuticals and advanced materials. The compound’s low boiling point and high volatility further contribute to its utility as a solvent or intermediate in organic synthesis.

In recent years, 1,1,3-Trifluoropropane (CAS No. 24270-67-5) has been increasingly studied for its potential applications in pharmaceutical synthesis. Researchers have leveraged its trifluoromethyl group to enhance the metabolic stability and lipophilicity of drug candidates. The trifluoromethyl moiety is particularly valuable in medicinal chemistry due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. For instance, compounds incorporating this group often exhibit improved binding affinity to biological targets, making them promising candidates for further development.

Moreover, the electronic properties of 1,1,3-Trifluoropropane (CAS No. 24270-67-5) have been explored in the context of materials science. The compound’s ability to act as a fluorinated solvent has led to its use in the synthesis of advanced polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These properties are particularly relevant in industries where durability and performance under harsh conditions are critical.

Recent advancements in computational chemistry have also highlighted the potential of 1,1,3-Trifluoropropane (CAS No. 24270-67-5) as a key intermediate in catalytic processes. Studies have demonstrated its role in facilitating cross-coupling reactions and other transformations that are essential for constructing complex molecular architectures. The compound’s unique electronic environment allows it to participate in reactions that would be otherwise challenging with non-fluorinated analogs.

The pharmaceutical industry has shown particular interest in derivatives of 1,1,3-Trifluoropropane (CAS No. 24270-67-5) due to their potential as bioactive molecules. Researchers have synthesized various analogs with modifications at different positions of the propane backbone to explore their biological activity. Preliminary studies suggest that these derivatives may exhibit properties such as anti-inflammatory and antiviral effects, although further research is needed to fully elucidate their mechanisms of action.

In conclusion, 1,1,3-Trifluoropropane (CAS No. 24270-67-5) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel materials and pharmaceuticals. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.